Cas no 2411269-09-3 (2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide)

2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a phenylacetyl-substituted pyrrolidine scaffold. This structure offers versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both chloro and amide functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its pyrrolidine core contributes to conformational stability, while the phenylacetyl group may influence binding affinity in receptor-based studies. The compound is suitable for research involving peptidomimetics or enzyme inhibitors, where precise functionalization is critical. Proper handling is advised due to its potential reactivity.
2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide structure
2411269-09-3 structure
Product Name:2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide
CAS No:2411269-09-3
MF:C15H19ClN2O2
MW:294.776562929153
CID:6415890
PubChem ID:146086012
Update Time:2025-10-29

2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Z1562150602
    • 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide
    • EN300-7484887
    • 2411269-09-3
    • 2-chloro-N-{[1-(2-phenylacetyl)pyrrolidin-3-yl]methyl}acetamide
    • 2-Chloro-N-[[1-(2-phenylacetyl)pyrrolidin-3-yl]methyl]acetamide
    • Inchi: 1S/C15H19ClN2O2/c16-9-14(19)17-10-13-6-7-18(11-13)15(20)8-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,17,19)
    • InChI Key: QVUIKUUGAZACDA-UHFFFAOYSA-N
    • SMILES: ClCC(NCC1CN(C(CC2C=CC=CC=2)=O)CC1)=O

Computed Properties

  • Exact Mass: 294.1135055g/mol
  • Monoisotopic Mass: 294.1135055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.4Ų

2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7484887-0.05g
2-chloro-N-{[1-(2-phenylacetyl)pyrrolidin-3-yl]methyl}acetamide
2411269-09-3 95.0%
0.05g
$246.0 2025-03-10

Additional information on 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide

Introduction to 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide (CAS No. 2411269-09-3)

2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide, a compound with the chemical identifier CAS No. 2411269-09-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide features a chloro-substituted acetamide core, which is further modified by a pyrrolidinyl moiety linked through a butyl chain. This configuration introduces multiple sites for interaction with biological targets, making it an attractive scaffold for designing novel bioactive molecules. The presence of the phenylacetyl group and the pyrrolidinone ring enhances the compound's solubility and metabolic stability, which are critical factors for its pharmacological efficacy.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The compound 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide has been investigated for its potential role in modulating enzymes and receptors involved in inflammatory and neurodegenerative diseases. Preliminary studies have demonstrated its ability to interact with specific protein targets, suggesting a possible therapeutic utility in conditions such as Alzheimer's disease and chronic inflammation.

The synthesis of 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro-substituent on the acetamide group is particularly sensitive to hydrolysis, necessitating anhydrous conditions during synthesis. Additionally, the pyrrolidinyl ring must be introduced with minimal racemization to maintain biological activity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

The pharmacological properties of 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide have been studied in both in vitro and in vivo models. In cell-based assays, the compound has shown inhibitory effects on key enzymes such as matrix metalloproteinases (MMPs), which are implicated in tissue degradation and inflammation. Furthermore, animal studies have indicated that this molecule exhibits moderate bioavailability and can reach target tissues at effective concentrations.

The potential therapeutic applications of 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide extend beyond its anti-inflammatory properties. Research has also explored its role in modulating neurotransmitter systems, making it a candidate for treating neurological disorders. The phenylacetyl group, in particular, has been shown to interact with serotonin receptors, suggesting potential benefits in managing conditions related to serotonin dysregulation.

The development of novel drug candidates like 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide relies heavily on advances in computational chemistry and molecular modeling. These tools have enabled researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and identify lead compounds with higher precision.

The safety profile of 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide is another critical aspect that has been thoroughly evaluated through toxicological studies. Initial assessments have shown that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully understand its long-term safety implications and potential interactions with other drugs.

The future prospects for 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-yl)methyl)acetamide are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to refine its chemical structure to enhance potency while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential and pave the way for clinical trials.

In conclusion, 2-Chloro-N-((1-(2-phenylacetyl)pyrrolidin-3-ylmethyl)acetamide (CAS No. 2411269–09–3)) represents a significant contribution to the field of medicinal chemistry. Its complex structure, combined with its promising pharmacological properties, makes it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk